Cas no 162707-38-2 (Benzene, 1-methoxy-2-(3-pentenyl)-)

162707-38-2 structure
Product name:Benzene, 1-methoxy-2-(3-pentenyl)-
Benzene, 1-methoxy-2-(3-pentenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-methoxy-2-(3-pentenyl)-
- 1-methoxy-2-pent-3-enylbenzene
- 1-METHOXY-2-(PENT-3-EN-1-YL)BENZENE
- DTXSID00711467
- 162707-38-2
-
- Inchi: InChI=1S/C12H16O/c1-3-4-5-8-11-9-6-7-10-12(11)13-2/h3-4,6-7,9-10H,5,8H2,1-2H3
- InChI Key: WYQMDXRQABZGPT-UHFFFAOYSA-N
- SMILES: CC=CCCC1=CC=CC=C1OC
Computed Properties
- Exact Mass: 176.12018
- Monoisotopic Mass: 176.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 9.2Ų
- XLogP3: 4
Experimental Properties
- PSA: 9.23
Benzene, 1-methoxy-2-(3-pentenyl)- Related Literature
-
Lanhua Yi,Yuan Meng,Rui Wang,Junjie Fei,Xianyou Wang,Yebo Lu New J. Chem., 2020,44, 13472-13479
-
2. Book reviews
-
Chuei-Jhih Chiou,Bing-Jian Sun,A. H. H. Chang Phys. Chem. Chem. Phys., 2015,17, 7838-7847
-
Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
-
Carr Hoi Yi Ho,Huanyang Cao,Yong Lu,Tsz-Ki Lau,Sin Hang Cheung,Ho-Wa Li,Hang Yin,Ka Lok Chiu,Lik-Kuen Ma,Yuanhang Cheng,Sai-Wing Tsang,Xinhui Lu,Shu Kong So,Beng S. Ong J. Mater. Chem. A, 2017,5, 23662-23670
162707-38-2 (Benzene, 1-methoxy-2-(3-pentenyl)-) Related Products
- 63667-83-4(4-(2-Methoxyphenyl)-1-butene)
- 182132-30-5(4-(2,5-Dimethoxyphenyl)-1-butene)
- 2229404-06-0(2,2,2-trifluoro-1-2-fluoro-4-(trifluoromethyl)phenylethan-1-ol)
- 1909316-75-1(1-(2,4,4-trimethylpentan-2-yl)-1H,4H,5H,6H,7H-1,2,3triazolo4,5-cpyridine hydrochloride)
- 1800201-43-7(4-Methoxyphenethylzinc bromide)
- 1803840-19-8(1-(2-Bromo-5-(chloromethyl)phenyl)-2-chloropropan-1-one)
- 4466-14-2(Jasmolin I)
- 377057-20-0(8-(3-hydroxypropyl)amino-3-methyl-7-(3-phenylpropyl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)
- 1837-55-4(3,5-Dichloropyridazine)
- 2154342-42-2(4-(3-aminoazetidin-1-yl)-2-(2,6-dioxopiperidin-3-yl)-2,3-dihydro-1H-isoindole-1,3-dione)
Recommended suppliers
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk

Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk

Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
